![molecular formula C20H13ClN2O5 B2611301 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl propanoate CAS No. 931717-94-1](/img/structure/B2611301.png)
3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl propanoate
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, an oxadiazole ring, and a chromenone structure . These functional groups suggest that the compound could have interesting chemical and biological properties.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the chlorophenyl group could increase the compound’s lipophilicity, affecting its solubility and distribution in biological systems .Scientific Research Applications
Molecular Structure and Spectroscopic Analysis
- The molecular structure, spectroscopic, and quantum chemical analyses of related compounds have provided insights into their stability and interactions. Studies have elaborated on the vibrational study, DFT analysis, and molecular docking to understand the compound's behavior and interaction with biological targets (Sivakumar et al., 2021).
Antimicrobial and Antifungal Activities
- Several oxadiazole derivatives, including those related to the compound of interest, have been synthesized and evaluated for their in vitro antibacterial and antifungal activities. These compounds have shown significant growth inhibition against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (Bhat et al., 2013).
Anti-inflammatory and Analgesic Properties
- Research on oxadiazole derivatives has also revealed their anti-inflammatory and analgesic properties. Some compounds have demonstrated significant activity in reducing inflammation and pain in animal models, with a focus on minimizing ulcerogenic action and moderate antibacterial activity (Husain et al., 2008).
Anticancer Activity
- The potential anticancer properties of oxadiazole derivatives have been a significant area of research. Some compounds have been synthesized and characterized, showing potent cytotoxicity against cancer cell lines. These findings suggest the relevance of such compounds in developing new anticancer therapies (G, S. T., & Bodke, Y., 2021).
Enzymatic Synthesis and Biological Activity
- The enzymatic synthesis of oxadiazole derivatives has led to compounds with high biological activities, such as acaricidal action. Such studies underline the importance of green chemistry approaches in synthesizing and studying the biological effects of these compounds (Bosetti et al., 1994).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have shown affinity to heat shock proteins such as trap1 . These proteins play a crucial role in cellular processes such as protein folding and protection against stress.
Mode of Action
Based on the affinity of similar compounds to heat shock proteins, it can be hypothesized that this compound may interact with these proteins, potentially altering their function and leading to changes in cellular processes .
Biochemical Pathways
Given the potential interaction with heat shock proteins, it is likely that this compound could influence pathways related to protein folding and stress response .
Result of Action
The potential interaction with heat shock proteins suggests that this compound could have effects on protein folding and cellular stress responses .
properties
IUPAC Name |
[3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxochromen-8-yl] propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClN2O5/c1-2-16(24)26-15-5-3-4-12-10-14(20(25)27-17(12)15)19-22-18(23-28-19)11-6-8-13(21)9-7-11/h3-10H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGXLMGKVMZMDSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC1=CC=CC2=C1OC(=O)C(=C2)C3=NC(=NO3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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